Cas no 1433010-80-0 (2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine)

• Product Name: 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine
• CAS No: 1433010-80-0
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 6142598
• PubChem ID: 71725413
• Update Time: 2025-07-21

2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine
• 1433010-80-0
• EN300-37378265

• Inchi： 1S/C10H10F3N3/c11-10(12,13)9(15-16-9)8-3-1-7(2-4-8)5-6-14/h1-4H,5-6,14H2
• InChI Key： GYCXIMCELWRGQU-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC(=CC=2)CCN)N=N1)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine

Introduction to 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine (CAS No. 1433010-80-0)

2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 1433010-80-0, belongs to a class of molecules characterized by their complex aromatic and heterocyclic structures. The presence of a trifluoromethyl group and a diazirine moiety in its molecular framework imparts unique photochemical and electronic properties, making it a valuable tool in various scientific applications.

The molecular structure of 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine consists of a phenyl ring substituted with a diazirine group at the 3-position, further modified by an ethanamine side chain. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the diazirine moiety serves as a photoactivatable handle for covalent labeling applications. Such structural features make it particularly useful in biochemical assays, protein interaction studies, and drug discovery processes.

In recent years, the demand for advanced chemical tools in biomedical research has led to the exploration of novel compounds like 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine. The compound’s ability to undergo photo-induced cross-linking upon exposure to ultraviolet (UV) light allows researchers to study protein-protein interactions with high precision. This property is particularly valuable in understanding complex signaling pathways and cellular mechanisms, which are critical for developing targeted therapeutics.

Current research highlights demonstrate the utility of 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine in imaging and tracking biological processes. For instance, studies have shown its effectiveness in capturing transient protein interactions in living cells, providing insights into dynamic cellular events. The compound’s stability under various physiological conditions further enhances its applicability in high-throughput screening (HTS) platforms, where reliability and reproducibility are paramount.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. The trifluoromethyl group is a well-known pharmacophore that can improve drug efficacy and pharmacokinetic profiles. By incorporating 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine into synthetic routes, researchers can develop novel molecules with enhanced binding affinity and selectivity. Additionally, the diazirine functionality allows for post-synthetic modifications, enabling the creation of labeled derivatives for diagnostic and therapeutic purposes.

From a chemical biology perspective, 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine offers a versatile platform for investigating molecular recognition events. Its ability to form stable covalent bonds with biomolecules via photoactivation makes it an ideal candidate for studying enzyme mechanisms and substrate recognition. Recent advancements in photopharmacology have leveraged this compound to develop light-sensitive modulators of biological pathways, opening new avenues for precision medicine.

The synthesis of 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine involves multi-step organic transformations, including functional group interconversions and regioselective substitutions. The integration of modern catalytic methods has improved the efficiency and scalability of its production, making it more accessible for large-scale applications. Researchers have also explored green chemistry approaches to minimize waste and enhance sustainability in its synthesis.

Future directions in the study of 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}ethan-1-amine include expanding its utility in live-cell imaging techniques and developing novel derivatives with enhanced photophysical properties. The integration of machine learning algorithms with experimental data could further optimize its use in drug discovery pipelines, accelerating the identification of lead compounds for therapeutic development. As our understanding of molecular interactions deepens, compounds like 2-{4-[3-(trifluoromethyl)-3H-diazirin-3-y]]phenyl}ethanamne (CAS No. 1433010800) will continue to play a pivotal role in advancing biomedical research.